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Compound of Interest

6,7-Dichloro-1H-indole-3-
Compound Name:

carbaldehyde
CAS No.: 1227564-00-2
Cat. No.: B3224161

Get Quote

Executive Summary

6,7-dichloro-1H-indole-3-carbaldehyde (also known as 6,7-dichloro-3-formylindole) is a high-
value heterocyclic building block used primarily in the development of kinase inhibitors, antiviral
agents, and synthetic modulators of the Aryl Hydrocarbon Receptor (AhR).[1] Due to the
electron-withdrawing nature of the chlorine substituents at positions 6 and 7, this compound
exhibits distinct reactivity and metabolic stability profiles compared to its non-halogenated
congeners.

This guide provides a verified supplier landscape, a corrected chemical identity profile, and a
self-validating synthesis protocol for researchers facing procurement bottlenecks.

Part 1: Chemical Identity & Critical Correction

CRITICAL ADVISORY: A common database error associates this compound with CAS 1424-
66-4. This is incorrect. CAS 1424-66-4 refers to 2-Chloro-4-(dimethylamino)benzaldehyde.[2][3]
Researchers must use the verified identifiers below to avoid costly procurement errors.
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Feature Specification

Correct CAS 1227564-00-2

IUPAC Name 6,7-dichloro-1H-indole-3-carbaldehyde
Molecular Formula CoHsCI2NO

Molecular Weight 214.05 g/mol

Appearance Pale yellow to tan solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility
DCM

Key Precursor 6,7-Dichloroindole (CAS: 57817-08-0)

Part 2: Procurement Landscape & Price Comparison

The market for 6,7-dichloro-3-formylindole is characterized by low inventory and high unit costs
due to the complexity of selectively halogenating the indole core at the 6 and 7 positions.

Supplier Tier Analysis

Prices are snapshots based on Q1 2025 data and subject to fluctuation.

Supplier Vendor Typical Price Range . Purity
) . Lead Time
Tier Examples Pack Size (USD) Guarantee
) Apollo
Tier 1 (Global o $150 - $250 /
Scientific, 100mg-1g 1-2 Weeks >97% (HPLC)
Stock) g
BLD Pharm
] Reagentia,
Tier 2 _ $450+ / 250
Fisher (3rd 250 mg 3-4 Weeks >95%
(Resellers) mg
party)
Tier 3 Shanghai
(Bulk/Custom  Nianxing, 10g-100g Inquire 4-6 Weeks >98%
) Enamine
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Procurement Strategy: For pilot-scale medicinal chemistry (<5 g), Apollo Scientific or BLD
Pharm currently offer the best balance of price and lead time. For larger scales (>10 g), in-
house synthesis (detailed below) is significantly more cost-effective due to the high markup on
the aldehyde functionality.

Part 3: Synthesis & Manufacturing (In-House
Protocol)

When commercial stock is unavailable or cost-prohibitive, the Vilsmeier-Haack Formylation is
the industry-standard method for synthesizing this compound.

Mechanistic Insight

The 6,7-dichloro substitution pattern exerts a strong inductive withdrawing effect (-1),
deactivating the indole ring. Unlike unsubstituted indole, which formylates readily at 0°C, the
6,7-dichloro variant requires thermal activation to drive the electrophilic attack of the
chloroiminium ion at the C3 position.

Validated Experimental Protocol

Scale: 10 mmol (approx. 1.86 g of starting material)

Reagents:

Substrate: 6,7-Dichloroindole (1.86 g, 10 mmol)

Reagent A: Phosphorus Oxychloride (POCIs) (1.1 eq, 1.69 g)

Solvent/Reagent B: Anhydrous DMF (5.0 eq as solvent/reactant)

Quench: 2M NaOH or Saturated Na2COs
Step-by-Step Workflow:
» Vilsmeier Reagent Formation:

o Cool anhydrous DMF (5 mL) to 0°C under N2 atmosphere.
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o Add POCIs dropwise over 15 minutes. Observation: The solution will turn pale
yellow/orange as the chloroiminium salt forms.

o Stir at 0°C for 30 minutes.

o Substrate Addition:

o Dissolve 6,7-dichloroindole in minimal DMF (2 mL).

o Add the indole solution dropwise to the Vilsmeier reagent at 0°C.

o Thermal Activation (Critical Step):

o Warm the reaction mixture to 80-90°C.

o Note: Standard indoles react at RT. The dichloro-analog requires heating for 4—6 hours to
reach full conversion. Monitor by TLC (30% EtOAc/Hexane).

» Hydrolysis & Isolation:

o

Cool to RT and pour the mixture onto crushed ice (50 Q).

[¢]

Basify to pH 9-10 using 2M NaOH (exothermic; add slowly).

[¢]

Result: The product will precipitate as a solid.

[e]

Filter, wash with water, and dry. Recrystallize from Ethanol/Water if necessary.

Reaction Pathway Visualization
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Caption: Vilsmeier-Haack formylation pathway adapted for electron-deficient 6,7-dichloroindole,
highlighting the thermal activation requirement.

Part 4: Quality Assurance & Self-Validation

To ensure the integrity of the purchased or synthesized material, the following QC parameters
must be met.

Analytical Specifications

Test Acceptance Criteria Diagnostic Signal

Aldehyde (-CHO): Singlet at
~9.9-10.1 ppm.Indole NH:
1H-NMR (DMSO-de) >98% Purity Broad singlet at ~12.0
ppm.Aromatic: Distinct splitting
pattern for H4/H5 (doublets).

Retention time shift vs. non-
HPLC >97% Area chlorinated standard (more
lipophilic).

Sharp range indicates high
Melting Point 240-245°C (Dec) purity; broad range suggests

oligomerization.

Stability & Handling

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Aldehydes are prone to
oxidation to carboxylic acids (6,7-dichloroindole-3-carboxylic acid) upon prolonged air
exposure.

o Safety: The compound is an irritant. Use standard PPE. The synthesis involves POCls
(highly corrosive) and DMF (hepatotoxic); perform all steps in a fume hood.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3224161?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Indole-3-carbaldehyde
https://cymitquimica.com/cas/1424-66-4/
https://www.spectrumchemical.com/MSDS/TCI-C2606.pdf
https://www.benchchem.com/product/b3224161/docs#6-7-dichloro-3-formylindole-technical-procurement-synthesis-guide
https://www.benchchem.com/product/b3224161/docs#6-7-dichloro-3-formylindole-technical-procurement-synthesis-guide
https://www.benchchem.com/product/b3224161/docs#6-7-dichloro-3-formylindole-technical-procurement-synthesis-guide
https://www.benchchem.com/product/b3224161/docs#6-7-dichloro-3-formylindole-technical-procurement-synthesis-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3224161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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